Cas no 31201-11-3 (1-bromo-2-methylcyclopentane)

• Product Name: 1-bromo-2-methylcyclopentane
• CAS No: 31201-11-3
• MF: C₆H₁₁Br
• MW: 163.055541276932
• MDL: MFCD16092391
• CID: 2948979
• PubChem ID: 12768468
• Update Time: 2025-06-13

1-bromo-2-methylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methylcyclopentane

• MDL： MFCD16092391
• Inchi： 1S/C6H11Br/c1-5-3-2-4-6(5)7/h5-6H,2-4H2,1H3
• InChI Key： PBTRPYSJSYFLRJ-UHFFFAOYSA-N
• SMILES： C1(Br)CCCC1C

Computed Properties

• Exact Mass: 162.00441g/mol
• Monoisotopic Mass: 162.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-bromo-2-methylcyclopentane

Introduction to 1-bromo-2-methylcyclopentane (CAS No. 31201-11-3)

1-bromo-2-methylcyclopentane, with the chemical formula C₇H₁₃Br, is a brominated cycloalkane that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 31201-11-3, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a bromine substituent at the 1-position and a methyl group at the 2-position, make it a valuable building block for various chemical transformations.

The significance of 1-bromo-2-methylcyclopentane lies in its utility as a precursor in the preparation of heterocyclic compounds and biologically active molecules. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds. These reactions are widely employed in medicinal chemistry to create intricate molecular architectures essential for drug discovery.

Recent advancements in synthetic methodologies have highlighted the role of 1-bromo-2-methylcyclopentane in the development of asymmetric synthesis strategies. The compound’s chiral derivatives have been explored as catalysts or ligands in enantioselective reactions, contributing to the efficient production of enantiomerically pure compounds. Such achievements underscore the importance of 1-bromo-2-methylcyclopentane in modern synthetic organic chemistry.

In the pharmaceutical industry, 1-bromo-2-methylcyclopentane has been utilized in the synthesis of various pharmacophores. For instance, it has been incorporated into the structure of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The bromine moiety facilitates further derivatization, enabling chemists to tailor molecular properties such as solubility, bioavailability, and metabolic stability. These attributes are critical for optimizing drug candidates throughout preclinical and clinical development.

Moreover, 1-bromo-2-methylcyclopentane has found applications in materials science, particularly in the synthesis of polymers and specialty chemicals. Its ability to undergo polymerization reactions under controlled conditions makes it a valuable monomer for creating high-performance materials with tailored properties. Such applications demonstrate the broad utility of this compound beyond traditional pharmaceutical contexts.

The chemical reactivity of 1-bromo-2-methylcyclopentane is further enhanced by its cycloalkane backbone, which provides steric and electronic effects conducive to diverse transformations. For example, nucleophilic substitution reactions at the bromine atom allow for the introduction of various functional groups, including amines, alcohols, and thiols. These modifications expand the compound’s utility as a synthetic intermediate and enable access to a wide range of derivatives with distinct biological activities.

Recent studies have also explored the environmental impact of 1-bromo-2-methylcyclopentane and its derivatives. Researchers have investigated its degradation pathways under various conditions, aiming to assess its persistence and potential ecological effects. Such studies are crucial for ensuring that chemical products are developed with sustainability in mind, minimizing environmental footprints while maintaining efficacy.

In conclusion, 1-bromo-2-methylcyclopentane (CAS No. 31201-11-3) is a multifaceted compound with broad applications in organic synthesis, pharmaceutical research, and materials science. Its structural features and reactivity make it an indispensable tool for chemists seeking to develop novel molecules with therapeutic potential. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is expected to grow further.